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Compound of Interest

Compound Name: Freon-11

Cat. No.: B1174993 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in mitigating

sample contamination during the analysis of Trichlorofluoromethane (Freon-11 or CFC-11).

Troubleshooting Guides
This section offers a systematic approach to identifying and resolving common contamination

issues encountered during Freon-11 analysis.

Issue 1: High Background Levels of Freon-11 in Blanks
(Gas or Water)
Symptoms:

Freon-11 is detected in gas or water blanks at levels significantly above the instrument's

detection limit.

Inconsistent baseline in gas chromatography (GC) analysis.

Possible Causes and Solutions:
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Possible Cause Suggested Remedy

Contaminated Carrier Gas or Purge Gas

Change the carrier gas cylinder. Ensure all gas

lines are properly purged. Check and

regenerate gas purification traps.[1]

Instrument Contamination

Bake out the GC column and clean the injector

port.[2][3] Check for and eliminate leaks in the

system, particularly around fittings and septa.[2]

[4]

Contaminated Glassware or Sampling

Equipment

Implement a rigorous cleaning protocol for all

glassware and sampling equipment (see

Detailed Experimental Protocols section below).

Laboratory Air Contamination

Ensure the laboratory is well-ventilated. Avoid

using products containing Freon-11 or other

volatile organic compounds in the vicinity of the

analytical instruments.

Issue 2: Freon-11 Contamination in Samples but Not in
Blanks
Symptoms:

Freon-11 is detected in field or experimental samples but not in laboratory-prepared blanks.

Erratic or unexpectedly high Freon-11 concentrations in replicate samples.

Possible Causes and Solutions:
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Possible Cause Suggested Remedy

Contamination During Sample Collection

Review and strictly adhere to the sample

collection protocol.[5] Ensure sampling

personnel are wearing appropriate powder-free

gloves.[6] Use pre-cleaned and certified sample

containers.

Contamination from Sampling Equipment

Materials

Verify the material compatibility of all sampling

equipment. Avoid plastics, Teflon, and certain

rubbers that can absorb and leach Freon-11.[7]

Use materials like borosilicate glass or stainless

steel where possible.

Improper Sample Storage and Transport

Store samples in a clean, controlled

environment away from potential sources of

contamination.[5] Ensure sample containers are

properly sealed.[1]

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of Freon-11 contamination in a laboratory setting?

A1: The most common sources include contaminated carrier gases, septa bleed from the gas

chromatograph, contaminated solvents and reagents, and diffusion of Freon-11 from laboratory

air into samples.[2][7] Improperly cleaned sampling equipment and sample storage containers

are also significant sources.[7]

Q2: What materials should be avoided for sampling and storing Freon-11 samples?

A2: Materials such as latex rubber, synthetic rubber, silicone rubber, plastics, and Teflon should

be avoided as they can absorb and release CFCs, leading to sample contamination.[7] Viton®

(FKM) is a recommended material for O-rings and seals when working with Freon-11.[2] For

sample collection and long-term storage, fused borosilicate glass ampoules or glass bottles

with foil-lined caps are recommended.[1]

Q3: What is considered an acceptable blank level for Freon-11 analysis?
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A3: Ideally, gas and water blanks should show no detectable Freon-11 signal.[1] An acceptable

blank level is generally at or near the instrument's detection limit. For highly sensitive analyses,

this can be in the range of 0.5-1.0 picograms per kilogram (pg/kg).[1]

Q4: How can I prepare Freon-11 free water for my blanks?

A4: "Old" groundwater that is known to be free of CFCs can be used for water blanks.[1] This

water is typically stored in flame-sealed borosilicate glass ampoules to prevent contamination.

[1]

Q5: My GC-ECD baseline is noisy. Could this be related to contamination?

A5: Yes, a noisy or wandering baseline can be a symptom of contamination in the carrier gas, a

contaminated injector, or column bleed.[2][3] It can also be caused by leaks in the system that

allow oxygen to enter, which can increase the signal response of an Electron Capture Detector

(ECD).[2]

Data Presentation
Table 1: Material Compatibility with Freon-11
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Material Compatibility Rating Comments

Glass (Borosilicate) Excellent
Recommended for sample

containers.[1]

Stainless Steel Excellent
Suitable for transfer lines and

fittings.

Viton® (FKM) Good
Recommended for O-rings and

seals.[2]

Teflon® (PTFE) Poor
Can absorb and desorb CFCs.

[7]

Latex Rubber Poor
Potential for significant

contamination.[7]

Silicone Rubber Poor
Potential for significant

contamination.[7]

Plastics (General) Poor
Can be a source of

contamination.[7]

Table 2: Typical Instrumental Detection Limits and Blank Levels for Freon-11

Parameter Value Reference

Detection Limit (GC-ECD) 0.5 - 1.0 pg/kg [1]

Standard Deviation at

Detection Limit
~50% [1]

Standard Deviation at 20 pg/kg 3% [1]

Acceptable Gas Blank Level No detectable signal [1]

Acceptable Water Blank Level No detectable signal [1]

Experimental Protocols
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Protocol 1: Cleaning of Sampling Equipment
(Glassware, Stainless Steel)
This protocol is designed for the rigorous cleaning of sampling equipment to remove any

potential Freon-11 contamination.

Initial Wash: Wash equipment with a non-phosphate laboratory detergent (e.g., Liquinox®)

and hot tap water. Use brushes to remove any particulate matter.[6][8]

Tap Water Rinse: Rinse thoroughly with hot tap water.[8]

Acid Rinse (for trace metal analysis, also effective for some organics): Rinse with a 10%

nitric acid or hydrochloric acid solution.[6][9]

Deionized Water Rinse: Rinse thoroughly with distilled or deionized water.[9]

Solvent Rinse (for organic contaminants): Rinse with pesticide-grade methanol or hexane.

This step is crucial for removing organic residues.[9]

Final Deionized Water Rinse: Rinse again with distilled or deionized water.[9]

Drying: Air dry the equipment completely in a clean environment.[9]

Storage: Store the cleaned equipment wrapped in aluminum foil or in a clean, sealed

container until use.

Protocol 2: Sample Collection for Freon-11 Analysis
(Water Sample)
This protocol details the steps for collecting water samples for Freon-11 analysis to minimize

contamination.

Preparation: Wear powder-free nitrile gloves.[6]

Purging: If sampling from a well or tap, purge the system to ensure the sample is

representative of the source water.

Rinsing: Thoroughly rinse the sample bottle and cap with the sample water.[1]
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Filling: Submerge the sample bottle in a beaker of the sample water and allow it to fill

completely. Continue to overflow the bottle to ensure no air bubbles are trapped.[1]

Capping: While the bottle is still submerged, securely screw on the foil-lined cap.[1]

Inspection: Remove the bottle from the beaker, dry the outside, and invert it to check for any

air bubbles. If bubbles are present, discard the sample and repeat the process with a new

cap.[1]

Sealing and Labeling: Securely wrap the cap with electrical tape. Label the bottle with the

sample ID, date, and time.[1]

Storage: Store the samples upside down until analysis.[1]
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Caption: Experimental Workflow for Freon-11 Analysis.
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Caption: Troubleshooting Logic for Freon-11 Contamination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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